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Compound of Interest

Compound Name: 4-Acetyl-3'-bromobiphenyl

Cat. No.: B15221225 Get Quote

In-depth Technical Guide on 4-Acetyl-4'-
bromobiphenyl
Disclaimer: Information for the requested compound, 4-Acetyl-3'-bromobiphenyl (CAS No.

5730-89-2), is not available in publicly accessible safety data sheets or scientific literature. This

guide provides comprehensive data for the closely related isomer, 4-Acetyl-4'-bromobiphenyl

(CAS No. 5731-01-1). Researchers and drug development professionals should handle this

compound with care, assuming it may have similar, but not identical, properties and hazards.

This technical guide offers a thorough overview of the material safety data, physicochemical

properties, and handling procedures for 4-Acetyl-4'-bromobiphenyl, designed for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
4-Acetyl-4'-bromobiphenyl is a white to pale brown solid organic compound.[1][2] It is primarily

utilized as a reagent in experimental organic synthesis, including substitution reactions and the

synthesis of biphenyl derivatives.[1][2]

Table 1: Physicochemical Data for 4-Acetyl-4'-bromobiphenyl
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Property Value Source(s)

CAS Number 5731-01-1 [1]

Molecular Formula C₁₄H₁₁BrO [1]

Molecular Weight 275.14 g/mol [1]

Appearance
White to orange to green

powder/crystal
[2][3]

Melting Point 129-133 °C (lit.) [1][2]

Boiling Point 372.1 ± 17.0 °C (Predicted) [2]

Density 1.359 ± 0.06 g/cm³ (Predicted) [2]

Solubility Soluble in Toluene [2][3]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2][3]

Safety and Hazard Information
The primary hazards associated with 4-Acetyl-4'-bromobiphenyl include eye and skin irritation.

[4] It is also considered toxic to aquatic life with long-lasting effects.[4]

Table 2: GHS Hazard and Precautionary Statements for 4-Acetyl-4'-bromobiphenyl
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Category Code Statement Source(s)

Hazard Statements H315 Causes skin irritation. [4]

H319
Causes serious eye

irritation.
[4]

H335
May cause respiratory

irritation.
[4]

H411

Toxic to aquatic life

with long lasting

effects.

[4]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[4]

P271

Use only outdoors or

in a well-ventilated

area.

[4]

P273
Avoid release to the

environment.
[2]

P280

Wear protective

gloves/eye

protection/face

protection.

[3]

P302 + P352
IF ON SKIN: Wash

with plenty of water.
[3]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]
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Handling and Storage
Proper personal protective equipment (PPE) should be worn when handling this compound.[3]

This includes protective gloves, clothing, and eye/face protection.[3] Handling should occur in a

well-ventilated area.[4] The compound should be stored in a cool, dry place in a tightly sealed

container.[2]

Handling Protocol Storage Protocol

Ventilation

PPE

Avoid contact with
skin and eyes

Avoid inhalation of dust

Store in a cool, dry place

Keep container tightly sealed

Keep away from strong
oxidizing agents

Click to download full resolution via product page

Caption: Recommended handling and storage workflow for 4-Acetyl-4'-bromobiphenyl.

Emergency Procedures
In case of accidental exposure, follow the first aid measures outlined below.

Table 3: First Aid Measures for 4-Acetyl-4'-bromobiphenyl
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists: Get

medical advice/attention.

[3]

Skin Contact

Wash with plenty of water. If

skin irritation occurs: Get

medical advice/attention. Take

off contaminated clothing and

wash it before reuse.

[3]

Inhalation

Move person to fresh air and

keep comfortable for

breathing.

[3]

Ingestion

Call a POISON CENTER or

doctor/physician if you feel

unwell.

[3]

In the event of a fire, use water spray, carbon dioxide, dry chemical, or foam as extinguishing

media.[3]
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Exposure Event

Assess Exposure
Route

Eye Contact

Eyes

Skin Contact

Skin

Inhalation

Inhalation

Ingestion

Ingestion

Rinse with water for
several minutes.

Remove contacts.

Wash with plenty of water.
Remove contaminated clothing.

Move to fresh air.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid decision pathway for exposure to 4-Acetyl-4'-bromobiphenyl.

Experimental Protocols
While specific experimental protocols for toxicological studies on 4-Acetyl-4'-bromobiphenyl are

not detailed in the available literature, a general synthesis method is described.

Synthesis of 4-Acetyl-4'-bromobiphenyl
A common synthesis route involves the following steps:

Aluminum chloride is mixed with dichloromethane.
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The mixture is cooled to 5°C in a salt/ice bath.

Acetyl chloride is added quickly, and the solution is further cooled to -3°C, resulting in a

transparent yellow solution.[1]

This procedure is a standard Friedel-Crafts acylation reaction. Further details on purification

and characterization would typically follow standard organic chemistry laboratory practices.

Toxicological and Ecotoxicological Information
Detailed toxicological studies for 4-Acetyl-4'-bromobiphenyl are not provided in the searched

documents. The primary known health effects are irritation to the skin, eyes, and potentially the

respiratory system.[4]

The compound is classified as toxic to aquatic life with long-lasting effects, indicating that it

should not be released into the environment.[4] Proper disposal through an approved waste

disposal plant is necessary.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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